Cas no 70877-11-1 (1,3-Bis(4-methacryloxybutyl)tetramethyldisiloxane)

• Product Name: 1,3-Bis(4-methacryloxybutyl)tetramethyldisiloxane
• CAS No: 70877-11-1
• MF: C₂₀H₃₈O₅Si₂
• MW: 414.683728694916
• MDL: MFCD01861693
• CID: 547920
• PubChem ID: 2756730
• Update Time: 2025-04-19

1,3-Bis(4-methacryloxybutyl)tetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(4-methacryloxybutyl)tetramethyldisiloxane
• 1,3 BIS(4-METHACRYLOXYBUTYL)TETRAMETHYLDISILOXANE
• 4-[[dimethyl-[4-(2-methylprop-2-enoyloxy)butyl]silyl]oxy-dimethylsilyl]butyl 2-methylprop-2-enoate
• (1,1,3,3-Tetramethyldisiloxane-1,3-diyl)dibutane-4,1-diyl bis(2-methylprop-2-enoate)
• 1,3-bis(4-methacryloyloxybutyl)tetramethyl disiloxane
• 2-Propenoic acid, 2-methyl-, (1,1,3,3-tetramethyl-1,3-disiloxanediyl)di-4,1-butanediyl ester
• AC1MBU8I
• AG-A-10138
• AG-G-77085
• bis(methacryloxybutyl)tetramethyldisiloxane
• bis[4-(methacryloyloxy)butyl]tetramethyldisiloxane
• CTK2H5444
• MFCD01861693
• SCHEMBL3622054
• 70877-11-1
• 1,3bis(4-methacryloxybutyl)tetramethyl disiloxane
• (1,1,3,3-Tetramethyldisiloxane-1,3-diyl)di(butane-4,1-diyl) bis(2-methylprop-2-enoate)
• DTXSID60373500

• MDL： MFCD01861693
• Inchi： 1S/C20H38O5Si2/c1-17(2)19(21)23-13-9-11-15-26(5,6)25-27(7,8)16-12-10-14-24-20(22)18(3)4/h1,3,9-16H2,2,4-8H3
• InChI Key： DFACZWMAJBYXEY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CCCCOC(C(=C)C)=O)O[Si](C)(C)CCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 414.22600
• Monoisotopic Mass: 414.22577738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 16
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 0.957
• Boiling Point: 420.4°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.45
• PSA: 61.83000
• LogP: 5.21220